Cas no 1220020-34-7 (1-(6-Chloro-2-pyrazinyl)indoline)

• Product Name: 1-(6-Chloro-2-pyrazinyl)indoline
• CAS No: 1220020-34-7
• MF: C₁₂H₁₀ClN₃
• MW: 231.680901050568
• MDL: MFCD13561866
• CID: 3047411
• PubChem ID: 53408187
• Update Time: 2025-06-11

1-(6-Chloro-2-pyrazinyl)indoline Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-2-pyrazinyl)indoline
• 1-(6-CHLOROPYRAZIN-2-YL)INDOLINE
• 1H-Indole, 1-(6-chloro-2-pyrazinyl)-2,3-dihydro-
• SCHEMBL12813957
• 1-(6-chloropyrazin-2-yl)-2,3-dihydroindole
• YKPZAKYRTAWOBF-UHFFFAOYSA-N
• DTXSID101249854
• AKOS005264851
• 1220020-34-7
• 1-(6-Chloro-2-pyrazinyl)-2,3-dihydro-1H-indole
• SB65073

• MDL： MFCD13561866
• Inchi： 1S/C12H10ClN3/c13-11-7-14-8-12(15-11)16-6-5-9-3-1-2-4-10(9)16/h1-4,7-8H,5-6H2
• InChI Key： YKPZAKYRTAWOBF-UHFFFAOYSA-N
• SMILES： N1(C2=NC(Cl)=CN=C2)C2=C(C=CC=C2)CC1

Computed Properties

• Exact Mass: 231.0563250g/mol
• Monoisotopic Mass: 231.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Chloro-2-pyrazinyl)indoline

1-(6-Chloro-2-pyrazinyl)indoline: A Comprehensive Overview of CAS No. 1220020-34-7

1-(6-Chloro-2-pyrazinyl)indoline, with the Chemical Abstracts Service (CAS) number 1220020-34-7, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indolines, which are derivatives of indole with a reduced double bond between the 2 and 3 positions. The presence of a 6-chloro-2-pyrazinyl substituent imparts distinctive properties that make it an interesting candidate for further investigation.

The molecular formula of 1-(6-Chloro-2-pyrazinyl)indoline is C₁₃H₁₀ClN₃, and its molecular weight is approximately 249.7 g/mol. The compound features a planar indoline core with a pyrazine ring attached at the 1-position, substituted with a chlorine atom at the 6-position of the pyrazine ring. This structural arrangement contributes to its stability and reactivity, making it suitable for various chemical transformations and biological evaluations.

In terms of synthesis, 1-(6-Chloro-2-pyrazinyl)indoline can be prepared through several methods. One common approach involves the reaction of 6-chloropyrazine-2-carbaldehyde with an appropriate indoline derivative under suitable conditions. This method typically involves condensation reactions followed by reduction steps to form the final product. The choice of reagents and reaction conditions can significantly influence the yield and purity of the synthesized compound.

The physical properties of 1-(6-Chloro-2-pyrazinyl)indoline include its melting point, solubility, and spectroscopic characteristics. It is generally a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol, but it is less soluble in water. These properties are crucial for its handling and application in various experimental settings.

Spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy have been extensively used to characterize 1-(6-Chloro-2-pyrazinyl)indoline. NMR spectra provide detailed information about the molecular structure, including the positions of hydrogen atoms and carbon atoms. MS data help confirm the molecular weight and identify any impurities or by-products. IR spectroscopy is useful for identifying functional groups present in the molecule.

In recent years, 1-(6-Chloro-2-pyrazinyl)indoline has been studied for its potential biological activities. Research has shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro and in vivo models.

Beyond its anti-inflammatory effects, 1-(6-Chloro-2-pyrazinyl)indoline has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK pathways, which are often dysregulated in cancer cells.

In addition to its therapeutic potential, 1-(6-Chloro-2-pyrazinyl)indoline has been explored for its use as a fluorescent probe in bioimaging applications. The presence of the indoline core provides strong fluorescence properties, which can be utilized to visualize cellular processes in real-time. This makes it a valuable tool for researchers studying cellular dynamics and drug delivery mechanisms.

The safety profile of 1-(6-Chloro-2-pyrazinyl)indoline has also been evaluated in several studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development into clinical applications. However, more extensive safety studies are needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(6-Chloro-2-pyrazinyl)indoline, CAS No. 1220020-34-7, is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, including anti-inflammatory and antitumor properties. Ongoing research continues to uncover new aspects of this compound's potential, highlighting its significance in the development of novel therapeutic agents and bioimaging tools.